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Compound of Interest

Compound Name: CH6953755

Cat. No.: B10824790 Get Quote

Technical Support Center: CH6953755
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on handling CH6953755 in culture media. The

following troubleshooting guides and frequently asked questions (FAQs) address common

issues, such as precipitation, to ensure the successful execution of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is CH6953755 and what is its mechanism of
action?
CH6953755 is a potent, orally active, and highly selective inhibitor of YES1 kinase, which is a

member of the SRC family of protein-tyrosine kinases.[1][2] It has a reported IC50 of 1.8 nM

and exhibits antitumor activity by targeting cancers that have YES1 gene amplification.[1][3][4]

The compound works by preventing the autophosphorylation of YES1 at the Tyr426 site, which

is crucial for its enzymatic activity.[1][3] This inhibition disrupts downstream signaling pathways,

such as the Hippo-YAP1 pathway, that contribute to cancer cell proliferation.[3][5]

Q2: Why is my CH6953755 precipitating after being
added to the cell culture medium?
Precipitation of CH6953755 in aqueous-based cell culture media is a common issue primarily

due to its low aqueous solubility.[6] Several factors can cause or contribute to this issue:
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Limited Aqueous Solubility: CH6953755 is insoluble in water.[6] When a concentrated stock

solution, typically made in an organic solvent like DMSO, is introduced to the aqueous

environment of the media, the compound can crash out of solution.

"Solvent Shock": This occurs when a concentrated organic stock solution is diluted too

quickly into the culture medium.[7] The rapid change in solvent polarity causes a sharp

decrease in the compound's solubility, leading to immediate precipitation.[7]

High Final Concentration: The target concentration of CH6953755 in your experiment may

exceed its solubility limit in the specific cell culture medium being used.

Media Composition: Components within the media, such as salts, pH, and proteins

(especially from fetal bovine serum), can influence the stability and solubility of the

compound.[8][9]

Temperature Fluctuations: Changes in temperature can affect solubility. Preparing and using

solutions at a consistent temperature is important to prevent precipitation.[7]

Q3: How should I prepare and store CH6953755 stock
solutions to ensure maximum solubility?
Proper preparation and storage of stock solutions are critical to preventing precipitation.

Experimental Protocol: Preparing a Concentrated Stock Solution

Materials:

CH6953755 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Vortexer

Water bath or sonicator (optional)

Procedure:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10824790?utm_src=pdf-body
https://www.selleckchem.com/products/ch6953755.html
https://www.benchchem.com/pdf/Overcoming_GSK737_precipitation_in_media.pdf
https://www.benchchem.com/pdf/Overcoming_GSK737_precipitation_in_media.pdf
https://www.benchchem.com/product/b10824790?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37062873/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6527789/
https://www.benchchem.com/pdf/Overcoming_GSK737_precipitation_in_media.pdf
https://www.benchchem.com/product/b10824790?utm_src=pdf-body
https://www.benchchem.com/product/b10824790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate Amount: Determine the mass of CH6953755 powder needed for your desired stock

concentration and volume. The molecular weight is 552.55 g/mol .

Weigh Compound: Carefully weigh the CH6953755 powder in a sterile tube.

Add Solvent: Add the calculated volume of fresh, anhydrous DMSO. Using DMSO that has

absorbed moisture can significantly reduce the compound's solubility.[1][6]

Dissolve: Vortex the solution vigorously until the powder is completely dissolved. If

dissolution is difficult, gentle warming in a 37°C water bath or brief sonication can be used to

aid the process.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[6] Store the aliquots tightly sealed at -20°C for up to one year or at -80°C for up

to two years.[1][6]

Q4: What is the recommended method for diluting the
CH6953755 stock solution into my final culture medium?
To avoid "solvent shock" and subsequent precipitation, a careful, stepwise dilution method is

recommended.

Experimental Protocol: Diluting Stock Solution into Culture Medium

Materials:

Concentrated CH6953755 stock solution (in DMSO)

Pre-warmed (37°C) serum-free cell culture medium

Pre-warmed (37°C) complete cell culture medium (with serum, if applicable)

Sterile tubes

Procedure:

Prepare Intermediate Dilution: First, create an intermediate dilution of your stock solution in

pre-warmed, serum-free medium. This acts as a buffer against the drastic polarity change. A
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1:10 or 1:100 dilution is a good starting point.

Add Dropwise: Add the DMSO stock solution slowly and dropwise to the serum-free medium

while gently vortexing or swirling the tube.[7] This gradual introduction helps the compound

disperse and dissolve more effectively.

Final Dilution: Add the intermediate dilution to your final volume of pre-warmed complete

culture medium to achieve the desired target concentration. Mix gently by inverting the tube.

Immediate Use: It is best to use the CH6953755-containing medium immediately after

preparation for optimal results.[6]

Troubleshooting Guide
If you continue to experience precipitation, consult the following guide and the workflow

diagram below.
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Caption: Troubleshooting workflow for resolving CH6953755 precipitation.
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Quantitative Data Summary
The solubility of CH6953755 varies significantly across different solvents. This information is

critical for preparing stock solutions and understanding its behavior in experiments.

Solvent Solubility
Concentration
(Molar)

Notes Citation

DMSO 100 mg/mL ~181 mM

Use fresh,

anhydrous

DMSO.

Sonication may

be needed.

[1][6]

Ethanol 4 mg/mL ~7.2 mM - [6]

Water Insoluble - - [6]

10% DMSO in

Corn Oil
≥ 2.08 mg/mL ≥ 3.76 mM

Formulation for

in vivo use.
[1]

10% DMSO,

40% PEG300,

5% Tween-80 in

Saline

≥ 2.08 mg/mL ≥ 3.76 mM
Formulation for

in vivo use.
[1]

CH6953755 Signaling Pathway
CH6953755 selectively inhibits YES1, a key node in cellular signaling. YES1 is a member of

the SRC Family Kinases (SFKs) and participates in pathways that regulate cell growth and

proliferation, primarily through the Hippo-YAP1 signaling axis.[3][5][10]
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Caption: Simplified signaling pathway inhibited by CH6953755.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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